(1-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}cyclopentyl)acetic acid

• IUPAC Name: 2-[1-[2-(4-methoxyanilino)-2-oxoethyl]cyclopentyl]acetic acid
• InChI: InChI=1S/C16H21NO4/c1-21-13-6-4-12(5-7-13)17-14(18)10-16(11-15(19)20)8-2-3-9-16/h4-7H,2-3,8-11H2,1H3,(H,17,18)(H,19,20)
• InChI Key: RAABXFLZCOCXHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2(CCCC2)CC(=O)O
• Molecular Formula: C16H21NO4
• DSSTOX Substance ID: DTXSID301333174
• Molecular Weight: 291.34 g/mol
• Solubility: 43.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 577999-29-2

Description

(1-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}cyclopentyl)acetic acid is a novel compound that has shown promising results in scientific research. It is a cyclopentyl derivative of the well-known anti-inflammatory drug, ibuprofen. This compound has been synthesized using a variety of methods and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of (1-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}cyclopentyl)acetic acid is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are involved in the inflammatory response. This compound may also work by modulating the activity of certain enzymes and receptors involved in inflammation and pain.
Biochemical and Physiological Effects:
(1-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}cyclopentyl)acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models of arthritis and other inflammatory diseases. It has also been shown to have anti-cancer properties and may be useful in the treatment of certain types of cancer. Furthermore, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (1-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}cyclopentyl)acetic acid in lab experiments is its high purity and stability. This compound can be synthesized in good yields and high purity, making it ideal for use in research studies. However, one limitation of using this compound is its limited solubility in water. This can make it difficult to administer in certain types of experiments.

Future Directions

There are many potential future directions for research on (1-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}cyclopentyl)acetic acid. One area of research could focus on the development of new synthesis methods that are more efficient and cost-effective. Another area of research could focus on the use of this compound in the treatment of other inflammatory diseases, such as asthma and inflammatory bowel disease. Additionally, further studies could be conducted to investigate the potential use of this compound in the treatment of cancer and Alzheimer's disease.

Synthesis Methods

(1-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}cyclopentyl)acetic acid has been synthesized using various methods. One of the most common methods involves the reaction of cyclopentylmagnesium bromide with 2-[(4-methoxyphenyl)amino]-2-oxoethyl)acetic acid chloride. This method yields the desired compound in good yields and high purity. Other methods involve the use of different reagents and catalysts, such as palladium and copper, to achieve the desired product.

Scientific Research Applications

(1-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}cyclopentyl)acetic acid has been studied extensively for its anti-inflammatory and analgesic properties. It has been shown to be effective in reducing inflammation and pain in animal models of arthritis and other inflammatory diseases. In addition, this compound has been studied for its potential use in the treatment of cancer and Alzheimer's disease. It has been shown to have anti-cancer properties and may be useful in the treatment of certain types of cancer. Furthermore, it has been shown to improve cognitive function in animal models of Alzheimer's disease.